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Compound of Interest

Compound Name: Milbemycin A3 Oxime

Cat. No.: B15555661 Get Quote

Introduction

Milbemycin A3 oxime is a macrocyclic lactone and a key component of the broader veterinary

drug, milbemycin oxime.[1][2][3] While commercially available milbemycin oxime is typically a

mixture of milbemycin A3 oxime and milbemycin A4 oxime, the isolation and use of pure

Milbemycin A3 oxime as a pharmaceutical standard is crucial for accurate quantification,

impurity profiling, and stability testing of veterinary drug products.[1][2] These application notes

provide detailed protocols and data for researchers, scientists, and drug development

professionals utilizing Milbemycin A3 oxime as a reference standard.
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Property Value Reference

Chemical Formula C₃₁H₄₃NO₇ [4][5][6][7]

Molecular Weight 541.68 g/mol [4][6][7]

CAS Number 114177-14-9 [6][7][8]

Appearance
White to off-white crystalline

solid
[9]

Solubility

Soluble in ethanol, methanol,

DMSO, and DMF. Sparingly

soluble in aqueous buffers.

[9][10]

UV/Vis Maximum (λmax) ~245-246 nm [6][9]

Mechanism of Action

Milbemycin A3 oxime, like other milbemycins and avermectins, exerts its antiparasitic effect

by acting on the nervous system of invertebrates.[3] It potentiates glutamate-gated chloride ion

channels in parasite nerve and muscle cells, leading to hyperpolarization and subsequent

paralysis and death of the parasite.[3][11]
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Milbemycin A3 Oxime

Glutamate-Gated Chloride Channels
(in invertebrate nerve and muscle cells)

Binds to and potentiates

Increased Chloride Ion (Cl-) Influx

Leads to

Hyperpolarization of Cell Membrane

Paralysis and Death of Parasite

Results in

 

Plasma Sample (200 µL)

Add Acetonitrile with Internal Standard (800 µL)

Vortex (30s)

Centrifuge (12,000 rpm, 10 min, 4°C)

Collect Supernatant (500 µL)

Add Ultrapure Water (500 µL)

Filter (0.22 µm Nylon Syringe Filter)

LC-MS/MS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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